Cas no 2361760-76-9 (4-(2,4-Difluorobenzoyl)piperidin-4-ol)

• Product Name: 4-(2,4-Difluorobenzoyl)piperidin-4-ol
• CAS No: 2361760-76-9
• MF: C₁₂H₁₃F₂NO₂
• MW: 241.23393034935
• CID: 5762533
• PubChem ID: 145867146
• Update Time: 2025-06-08

4-(2,4-Difluorobenzoyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-difluorobenzoyl)piperidin-4-ol
• 2361760-76-9
• EN300-7427966
• 4-(2,4-Difluorobenzoyl)piperidin-4-ol

• Inchi： 1S/C12H13F2NO2/c13-8-1-2-9(10(14)7-8)11(16)12(17)3-5-15-6-4-12/h1-2,7,15,17H,3-6H2
• InChI Key： SOIZOMHZLLGFKR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C1(CCNCC1)O)=O)F

Computed Properties

• Exact Mass: 241.09143498g/mol
• Monoisotopic Mass: 241.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(2,4-Difluorobenzoyl)piperidin-4-ol

Comprehensive Overview of 4-(2,4-Difluorobenzoyl)piperidin-4-ol (CAS No. 2361760-76-9): Properties, Applications, and Research Insights

4-(2,4-Difluorobenzoyl)piperidin-4-ol (CAS No. 2361760-76-9) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This compound, characterized by a difluorobenzoyl moiety attached to a piperidin-4-ol scaffold, is a versatile intermediate in organic synthesis. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) targeting agents.

The growing interest in fluorinated compounds like 4-(2,4-Difluorobenzoyl)piperidin-4-ol stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Fluorine's electronegativity and small atomic radius allow for subtle modifications to molecular properties, making it a critical element in modern medicinal chemistry. This compound's piperidine ring further contributes to its relevance, as piperidine derivatives are prevalent in FDA-approved drugs, including antipsychotics and analgesics.

Recent studies highlight the role of CAS No. 2361760-76-9 in addressing challenges such as drug resistance and selectivity in therapeutic agents. For instance, its difluorophenyl group is being investigated for its ability to improve binding affinity to target proteins while minimizing off-target effects. These properties align with current trends in precision medicine, where researchers prioritize compounds with high specificity and low toxicity.

From a synthetic chemistry perspective, 4-(2,4-Difluorobenzoyl)piperidin-4-ol serves as a building block for complex molecules. Its hydroxyl group and carbonyl functionality offer multiple sites for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This adaptability is crucial for accelerating the discovery of novel bioactive molecules, a key focus in academic and industrial labs.

Environmental and sustainability considerations are also driving innovation around this compound. Green chemistry approaches, such as catalytic fluorination and solvent-free reactions, are being applied to its synthesis to reduce waste and energy consumption. Such advancements resonate with the broader push for sustainable pharmaceutical manufacturing, a topic frequently searched in scientific and regulatory circles.

In summary, 4-(2,4-Difluorobenzoyl)piperidin-4-ol (CAS No. 2361760-76-9) represents a convergence of cutting-edge chemical design and therapeutic potential. Its structural versatility, combined with the strategic incorporation of fluorine, positions it as a valuable tool for researchers tackling unmet medical needs and optimizing drug performance. As the demand for innovative small-molecule therapeutics grows, compounds like this will remain at the forefront of scientific exploration.